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Compound of Interest

Compound Name: GNE 220

Cat. No.: B10799436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor GNE-220 with other selective

MAP4K4 inhibitors, PF-06260933 and DMX-5804. The information presented herein is

intended to assist researchers in evaluating the selectivity and potential applications of these

compounds in drug discovery and development.

Introduction to GNE-220
GNE-220 is a potent and selective inhibitor of Mitogen-activated protein kinase kinase kinase

kinase 4 (MAP4K4), a member of the Ste20 family of serine/threonine kinases. MAP4K4 is

implicated in a variety of cellular processes, including inflammation, cell migration, and

proliferation, making it an attractive target for therapeutic intervention in oncology and other

diseases. The selectivity of a kinase inhibitor is a critical attribute, as off-target effects can lead

to toxicity and limit its therapeutic window. This guide provides a comparative analysis of the

selectivity profile of GNE-220 against other known MAP4K4 inhibitors.

Selectivity Profile Comparison
The following table summarizes the in vitro potency and selectivity of GNE-220, PF-06260933,

and DMX-5804 against MAP4K4 and a panel of other kinases. The data is presented as IC50

(the half maximal inhibitory concentration) or pIC50 (-log(IC50)). Lower IC50 and higher pIC50

values indicate greater potency.
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Kinase Target GNE-220 (IC50) PF-06260933 (IC50)
DMX-5804
(IC50/pIC50)

MAP4K4 7 nM[1][2] 3.7 nM[3][4][5]
3 nM (pIC50: 8.55)[6]

[7][8]

MINK1 (MAP4K6) 9 nM[1][2] 8 nM[9] pIC50: 8.18[6][7][8]

KHS1 (MAP4K5) 1.1 µM[1][2] - pIC50: 6.36[7][8]

TNIK (MAP4K7) - 15 nM[9] pIC50: 7.96[6][7][8]

DMPK 476 nM[1][2] - -

GCK (MAP4K2) - - pIC50: 6.50[7][8]

GLK (MAP4K3) - - pIC50: 4.95[7][8]

MLK1 (MAP3K9) - - pIC50: 7.19[7][8]

MLK3 (MAP3K11) - - pIC50: 6.99[7][8]

ABL1 - - pIC50: 5.80[7][8]

Aurora B - - pIC50: 5.49[7][8]

FLT3 - - pIC50: 5.31[7][8]

GSK3β - - pIC50: 4.66[7][8]

NUAK - - pIC50: 6.88[7][8]

VEGFR - - pIC50: 5.72[7][8]

Note: "-" indicates that data was not readily available in the searched sources.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the biological context and experimental approaches, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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